![molecular formula C10H12N2OS B7664234 1-Methyl-2-[(2-methylfuran-3-yl)sulfanylmethyl]imidazole](/img/structure/B7664234.png)
1-Methyl-2-[(2-methylfuran-3-yl)sulfanylmethyl]imidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Methyl-2-[(2-methylfuran-3-yl)sulfanylmethyl]imidazole is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as MMFIM and is a derivative of imidazole, which is a five-membered heterocyclic ring.
Mechanism of Action
The mechanism of action of MMFIM is not fully understood, but studies have shown that it can inhibit the activity of certain enzymes that are involved in cancer cell growth and proliferation. MMFIM has also been shown to induce DNA damage and activate the p53 tumor suppressor pathway, which can lead to apoptosis in cancer cells.
Biochemical and Physiological Effects:
MMFIM has been shown to have a range of biochemical and physiological effects. In addition to its potential anticancer properties, MMFIM has been shown to have anti-inflammatory and antioxidant effects. It has also been shown to inhibit the activity of certain enzymes that are involved in the production of reactive oxygen species, which can cause oxidative stress and damage to cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using MMFIM in lab experiments is its relatively low toxicity compared to other chemical compounds. However, one limitation is that its solubility in water is limited, which can make it difficult to use in certain experiments.
Future Directions
There are several potential future directions for research involving MMFIM. One area of interest is in the development of MMFIM analogs that have improved solubility and bioavailability. Another potential direction is in the use of MMFIM as a potential therapeutic agent for other diseases, such as neurodegenerative disorders. Additionally, further studies are needed to fully understand the mechanism of action of MMFIM and its potential applications in various fields of scientific research.
Synthesis Methods
The synthesis of MMFIM involves a multi-step process that begins with the reaction of 2-methylfuran-3-thiol with 1,2-dibromoethane to form 2-(2-methylfuran-3-ylthio)ethyl bromide. This intermediate is then reacted with imidazole in the presence of a base to yield MMFIM.
Scientific Research Applications
MMFIM has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of MMFIM is in the field of cancer research. Studies have shown that MMFIM can inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer therapy.
Properties
IUPAC Name |
1-methyl-2-[(2-methylfuran-3-yl)sulfanylmethyl]imidazole |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2OS/c1-8-9(3-6-13-8)14-7-10-11-4-5-12(10)2/h3-6H,7H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HANZJPFFIHWQQD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CO1)SCC2=NC=CN2C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.